3,4-difluoro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide
Description
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 3,4-difluoro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide, also known as 3,4-difluoro-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzamide:
Pharmacological Research
This compound has shown potential in pharmacological research due to its unique chemical structure. It is being investigated for its ability to interact with various biological targets, which could lead to the development of new therapeutic agents. The piperidine moiety in its structure is known to be a significant pharmacophore in many drugs .
Cancer Research
3,4-difluoro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide is being studied for its anti-cancer properties. Researchers are exploring its ability to inhibit the growth of cancer cells by targeting specific pathways involved in cell proliferation and survival. This could potentially lead to the development of new cancer treatments.
Neuroscience
In neuroscience, this compound is being investigated for its potential effects on the central nervous system. Its interaction with neurotransmitter receptors and ion channels is of particular interest, as it could lead to new treatments for neurological disorders such as Alzheimer’s disease and schizophrenia .
Antimicrobial Research
The compound is also being studied for its antimicrobial properties. Researchers are examining its effectiveness against various bacterial and fungal pathogens, which could lead to the development of new antibiotics and antifungal agents.
Inflammatory Diseases
Research is being conducted to explore the compound’s potential in treating inflammatory diseases. Its ability to modulate the immune response and reduce inflammation makes it a promising candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease .
Metabolic Disorders
3,4-difluoro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide is being investigated for its potential in treating metabolic disorders. Studies are focusing on its effects on metabolic pathways and its ability to regulate glucose and lipid metabolism, which could be beneficial for conditions like diabetes and obesity.
Cardiovascular Research
The compound is also being explored for its cardiovascular effects. Researchers are studying its potential to modulate cardiovascular functions, which could lead to new treatments for heart diseases such as hypertension and heart failure .
Drug Delivery Systems
Finally, this compound is being researched for its potential use in drug delivery systems. Its chemical properties make it a suitable candidate for developing novel drug delivery mechanisms that can improve the efficacy and targeting of therapeutic agents.
properties
IUPAC Name |
3,4-difluoro-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F2N4O/c18-14-2-1-13(9-15(14)19)17(24)22-10-12-3-7-23(8-4-12)16-11-20-5-6-21-16/h1-2,5-6,9,11-12H,3-4,7-8,10H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYFSAGFUQKEUJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)F)F)C3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl N-methyl-N-[2-[1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl]ethyl]carbamate](/img/structure/B2663491.png)
![N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-2-hydroxyquinoline-4-carboxamide](/img/structure/B2663495.png)
![N-[2-Methyl-3-(3-methylpyrazol-1-yl)propyl]prop-2-enamide](/img/structure/B2663497.png)
![2-[cyano(4-fluoro-3-nitrophenyl)amino]-N,N-diethylacetamide](/img/structure/B2663499.png)
![3-(2,5-dioxopyrrolidin-1-yl)-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2663501.png)
![2-chloro-N-[3-cyano-4,5-bis(4-methylphenyl)furan-2-yl]acetamide](/img/structure/B2663504.png)
![N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2663509.png)
